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An In-depth Technical Guide to (7-Methyl-2-ox0-2H-chromen-4-yl)acetic Acid (CAS 50402-83-
0)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive characterization of (7-Methyl-2-oxo-2H-
chromen-4-yl)acetic acid (CAS 50402-83-0), a member of the coumarin family of compounds.
Coumarins are a significant class of naturally occurring and synthetic benzopyrones known for
their diverse pharmacological activities. This document, intended for researchers, scientists,
and professionals in drug development, details the physicochemical properties, synthesis, and
potential biological significance of this specific coumarin derivative. While comprehensive data
for this exact molecule is limited, this guide synthesizes available information and draws logical
inferences from closely related analogs to provide a thorough understanding of its core
characteristics.

Introduction and Chemical Identity
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(7-Methyl-2-oxo0-2H-chromen-4-yl)acetic acid is a synthetic organic compound belonging to the
coumarin class, which are characterized by a benzopyrone nucleus. The core coumarin
structure is found in many natural products and is a privileged scaffold in medicinal chemistry
due to its wide range of biological activities, including anti-inflammatory, anticoagulant,
anticancer, antibacterial, and antioxidant properties.[1][2] The subject of this guide, with a
methyl group at the 7-position and an acetic acid moiety at the 4-position, possesses a unique
substitution pattern that may confer specific biological effects.

Chemical Structure:

Figure 1: Chemical structure of (7-Methyl-2-oxo-2H-chromen-4-yl)acetic acid.

Physicochemical Properties

A summary of the known and predicted physicochemical properties of (7-Methyl-2-oxo-2H-
chromen-4-yl)acetic acid is presented in Table 1. Direct experimental data for some properties,
such as melting point and solubility, are not readily available in the literature. In such cases,
properties of closely related analogs are considered to provide an estimate.

Table 1: Physicochemical Properties of (7-Methyl-2-oxo-2H-chromen-4-yl)acetic acid
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Property Value Source

CAS Number 50402-83-0 Sigma-Aldrich
Molecular Formula C12H1004 Sigma-Aldrich
Molecular Weight 218.21 g/mol Sigma-Aldrich
Physical Form Solid Sigma-Aldrich

Data not available for this
specific compound. A related
compound, 2-(7-hydroxy-4-
Melting Point P (7-hy Y
methyl-2-oxo-2H-chromen-3-
yl)acetic acid, has a reported

melting point of 212-214°C.[3]

Data not available. Generally,

coumarin derivatives show
Solubility solubility in organic solvents

like DMSO, DMF, and alcohols.

[4]

VDQLZKYCWITDPF- _ _
INChl Key Sigma-Aldrich
UHFFFAOYSA-N

Spectroscopic Characterization

Detailed spectroscopic data for (7-Methyl-2-oxo-2H-chromen-4-yl)acetic acid is not widely
published. However, the expected spectral features can be inferred from the analysis of closely
related coumarin structures.

e 'H NMR: The proton NMR spectrum is expected to show characteristic signals for the
aromatic protons on the coumarin ring, a singlet for the methyl group, and signals
corresponding to the acetic acid side chain. For a similar compound, 7-methyl-2H-chromen-
2-one, characteristic proton signals were observed at 6 7.67 (d, J =9.5 Hz, 1H), 7.36 (d, J =
7.8 Hz, 1H), 7.23 — 7.04 (m, 2H), 6.35 (d, J = 9.5 Hz, 1H), and 2.45 (s, 3H).[5]

e 13C NMR: The carbon NMR spectrum would display signals for the carbonyl carbons of the
lactone and carboxylic acid, as well as for the aromatic and aliphatic carbons. For 7-methyl-

© 2026 BenchChem. All rights reserved. 3/10 Tech Support


https://www.rasayanjournal.co.in/vol-4/issue-1/11.pdf
https://genetoprotein.com/products/2-7-hydroxy-4-methyl-2-oxo-2h-chromen-3-yl-acetic-acid
https://www.rsc.org/suppdata/d3/gc/d3gc00351e/d3gc00351e1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268238?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

2H-chromen-2-one, characteristic carbon signals were observed at 6 161.1, 154.2, 143.4,
143.1, 127.5, 125.6, 117.1, 116.5, 115.4, and 21.8.[5]

e Infrared (IR) Spectroscopy: The IR spectrum would be characterized by strong absorption
bands for the C=0 stretching vibrations of the lactone and the carboxylic acid, typically in the
range of 1650-1750 cm~1. Aromatic C=C stretching and C-H bending vibrations would also
be present. For a similar coumarin derivative, 2-oxo-2H-chromen-7-yl benzoate, a strong
absorption band at 1750.4 cm~1 corresponding to the ester C=0 and a medium absorption
band at 1724.0 cm~? attributed to the lactone C=0 were reported.[6]

e Mass Spectrometry (MS): The mass spectrum should show a molecular ion peak
corresponding to the molecular weight of the compound (218.21 g/mol ). Fragmentation
patterns would likely involve the loss of the acetic acid side chain and cleavage of the
coumarin ring.

Synthesis

A general and widely used method for the synthesis of 4-substituted coumarins is the
Pechmann condensation. This reaction typically involves the condensation of a phenol with a
B-ketoester in the presence of an acid catalyst. For (7-Methyl-2-oxo-2H-chromen-4-yl)acetic
acid, a plausible synthetic route would involve the reaction of m-cresol with a suitable derivative
of acetonedicarboxylic acid.

Proposed Synthetic Workflow:

m-Cresol

[Acetonedicarboxylic acid derivative]

(Acid Catalyst, e.g., H2SOa) (CAS 50402-83-0)

Pechmann Condensation (7-Methyl-2-ox0-2H-chromen-4-yl)acetic aci(ﬁ

Click to download full resolution via product page

Figure 2: Proposed synthesis of (7-Methyl-2-oxo-2H-chromen-4-yl)acetic acid.

While a specific protocol for this exact compound is not readily available, a general procedure
for a similar synthesis is as follows:
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Experimental Protocol (General Example for a Pechmann Condensation):

e Reaction Setup: In a round-bottom flask, dissolve the phenol (e.g., m-cresol) in a minimal
amount of a suitable solvent.

« Addition of Catalyst: Cool the mixture in an ice bath and slowly add a strong acid catalyst,
such as concentrated sulfuric acid, with constant stirring.

o Addition of B-Ketoester: To the cooled mixture, add the (3-ketoester (e.g., an ester of
acetonedicarboxylic acid) dropwise, maintaining the low temperature.

» Reaction: Allow the reaction to stir at room temperature for a specified period, monitoring the
progress by thin-layer chromatography (TLC).

o Workup: Pour the reaction mixture into ice-water to precipitate the crude product.

« Purification: Collect the solid by filtration, wash with water, and purify by recrystallization from
a suitable solvent (e.g., ethanol) to obtain the final product.

Biological Activity and Mechanism of Action

The biological activities of (7-Methyl-2-ox0-2H-chromen-4-yl)acetic acid have not been
extensively reported. However, based on the known pharmacology of the coumarin scaffold, it
is plausible that this compound may exhibit a range of biological effects.

Potential Biological Activities:

Coumarin derivatives are known to possess a wide spectrum of pharmacological properties,
including:

» Anti-inflammatory Activity: Many coumarins inhibit enzymes involved in the inflammatory
cascade, such as cyclooxygenases (COX) and lipoxygenases (LOX).[1]

» Anticancer Activity: The anticancer effects of coumarins are often attributed to their ability to
induce apoptosis, inhibit cell proliferation, and modulate various signaling pathways,
including the PISK-AKT-mTOR and NF-kB pathways.[2]
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» Antibacterial and Antifungal Activity: Certain coumarins have demonstrated efficacy against a
range of microbial pathogens.[1][7]

» Antioxidant Activity: The phenolic nature of some coumarins allows them to act as free
radical scavengers.[1]

Postulated Mechanism of Action:

The precise mechanism of action for (7-Methyl-2-oxo0-2H-chromen-4-yl)acetic acid is yet to be
elucidated. However, based on the general mechanisms of coumarins, its biological effects
could be mediated through the modulation of key cellular signaling pathways.

CAS 50402-83-0 siekaiababeie

Modulation Inhibition

Potential Cellular Targets

PIBK-AKT-mTOR
NF-kB

Biologicdl Response

Click to download full resolution via product page

Figure 3: Postulated mechanism of action for (7-Methyl-2-oxo-2H-chromen-4-yl)acetic acid.

Analytical Methods

A validated, specific analytical method for the quantification of (7-Methyl-2-oxo-2H-chromen-4-
yl)acetic acid is not described in the available literature. However, High-Performance Liquid
Chromatography (HPLC) is a standard and reliable technique for the analysis of coumarin
derivatives. A general HPLC method suitable for this compound would likely involve a reversed-
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phase column and a mobile phase consisting of a mixture of acetonitrile or methanol and water,
with a UV detector.

Proposed HPLC Workflow:

Sample Preparation HPLC Iniection Reversed-Phase Column Isocratic or Gradient Elution UV Detection Data Analysis
(Dissolution in Mobile Phase) ) (e.g., C18) (Acetonitrile/Water) (at Amax) (Quantification)

Click to download full resolution via product page

Figure 4: General workflow for the HPLC analysis of (7-Methyl-2-oxo-2H-chromen-4-yl)acetic
acid.

Experimental Protocol (General HPLC Method Development):

e Column Selection: A C18 reversed-phase column is a common starting point for the
separation of moderately polar compounds like coumarins.

» Mobile Phase Optimization: A mixture of acetonitrile and water or methanol and water is
typically used. The ratio can be adjusted to achieve optimal separation. Addition of a small
amount of acid (e.g., formic acid or acetic acid) can improve peak shape for acidic analytes.

o Detection: The UV spectrum of the compound should be determined to select the optimal
wavelength for detection (Amax), which is typically in the range of 300-350 nm for coumarins.

o Method Validation: The developed method should be validated for parameters such as
linearity, precision, accuracy, and sensitivity according to ICH guidelines.

Safety and Handling

According to the Safety Data Sheet (SDS) from Sigma-Aldrich, (7-Methyl-2-oxo-2H-chromen-4-
yl)acetic acid is not classified as a hazardous substance or mixture.[8] However, as with any
chemical, standard laboratory safety precautions should be followed.

o Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses,
gloves, and a lab coat.
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e Handling: Avoid inhalation of dust and contact with skin and eyes. Handle in a well-ventilated
area.

o Storage: Store in a tightly closed container in a dry and well-ventilated place.

» Disposal: Dispose of in accordance with local, state, and federal regulations.

Conclusion

(7-Methyl-2-oxo-2H-chromen-4-yl)acetic acid is a coumarin derivative with potential for further
investigation in the field of drug discovery and development. While specific experimental data
for this compound is limited, this guide provides a comprehensive overview of its known
characteristics and reasonable extrapolations based on the well-established chemistry and
biology of the coumarin class. Further research is warranted to fully elucidate its
physicochemical properties, spectroscopic profile, biological activities, and mechanism of
action.

References

Coumarins and their derivatives are a class of compounds with a wide range of biological
activities. (Source: Multiple review articles on coumarins)

¢ (7-Methyl-2-0x0-2H-chromen-4-yl)acetic acid has the CAS number 50402-83-0. (Source:
Sigma-Aldrich)

e The anticancer effects of coumarins are often linked to the modulation of signaling pathways
like PI3K-AKT-mTOR and NF-kB.[2]

o The Safety Data Sheet for CAS 50402-83-0 from Sigma-Aldrich states that it is not a
hazardous substance or mixture.[8]

e Arelated compound, 7-methyl-2H-chromen-2-one, has been characterized by 1H and 13C
NMR.[5]

» The synthesis of 7-hydroxy-4-methylcoumarin derivatives has been reported, with some
melting points in the range of 212-214°C.[3]

e The synthesis of a related coumarin derivative, 2-oxo-2H-chromen-7-yl benzoate, involved
characterization by IR spectroscopy.[6]
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« Sigma-Aldrich provides the molecular formula, molecular weight, and physical form for CAS
50402-83-0.

¢ The antibacterial activity of various coumarin derivatives has been investigated.[7]

e Coumarin derivatives are generally soluble in solvents like DMSO and DMF.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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